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Compound of Interest

Pyrrolidine-2-carbonitrile
Compound Name:
hydrochloride

Cat. No. B177705

This guide provides an in-depth technical overview of the safety and handling protocols for
Pyrrolidine-2-carbonitrile hydrochloride (CAS No: 65732-69-6), a key intermediate in
pharmaceutical and organic synthesis.[1][2] Designed for researchers, scientists, and drug
development professionals, this document synthesizes critical safety data with practical, field-
proven insights to ensure the safe and effective use of this compound in a laboratory setting.

Understanding the Compound: Hazard Profile and
Chemical Identity

Pyrrolidine-2-carbonitrile hydrochloride is a white to off-white crystalline powder.[1] It is
classified as harmful if swallowed, in contact with skin, or if inhaled.[3] The compound is also
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3] It is
soluble in water and is highly reactive, as well as sensitive to air and moisture.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties is provided in the table below.
Understanding these properties is fundamental to designing safe handling and storage
procedures.
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Property Value Source(s)

Chemical Formula C5H9CIN2 [1]

Molecular Weight 132.59 g/mol [1]
White to off-white crystalline

Appearance [1]
powder

Melting Point 215-220 °C [1]

Solubility Soluble in water [1]

Purity >99% [1]

Storage Temperature 2-8 °C, under Argon [3]
2 years under proper storage

Shelf Life y - prop J [1]
conditions

Toxicological Summary

The primary hazards associated with Pyrrolidine-2-carbonitrile hydrochloride are acute
toxicity through multiple exposure routes and irritation to the skin, eyes, and respiratory system.

[3]

o Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled (Acute Tox. 4:
H302+312+332).[3]

o Skin Irritation: Causes skin irritation (Skin Irrit. 2: H315), which may present as redness and
irritation at the site of contact.|[3]

o Eye Irritation: Causes serious eye irritation (Eye Irrit. 2: H319), potentially leading to redness
and profuse watering of the eyes.[3]

o Respiratory Irritation: May cause respiratory irritation (STOT SE 3: H335), which can
manifest as throat irritation and a feeling of tightness in the chest.[3]
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Engineering Controls and Personal Protective
Equipment (PPE): A Multi-layered Approach to
Safety

Given the hazardous nature of Pyrrolidine-2-carbonitrile hydrochloride, a robust safety
protocol involving both engineering controls and appropriate personal protective equipment is
mandatory.

Engineering Controls

The primary engineering control for handling this compound is to ensure adequate ventilation.
[3][4] All handling of Pyrrolidine-2-carbonitrile hydrochloride should be conducted in a
chemical fume hood to minimize the risk of inhalation and to prevent the formation or spread of
dust in the air.[3] Ensure that eyewash stations and safety showers are readily accessible in
the immediate vicinity of the work area.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent personal exposure. The following
diagram illustrates the decision-making process for selecting the necessary PPE when
handling Pyrrolidine-2-carbonitrile hydrochloride.
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Risk of Inhalation

Always Required

Personal Protective Equipment (PPE) Selection

Respiratory Protection:
Required if dust or aerosols may be generated.
Use a NIOSH/MSHA approved respirator.

Body Protection:
Lab coat, long-sleeved clothing.

A

Handling Pyrrolidine-2-carbonitrile hydrochloride

Always Required

Always Required

Hand Protection:

Chemically resistant, impervious gloves (e.g., nitrile rubber).

~ Eye Protection:
gl Safety glasses with side-shields or goggles.

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Pyrrolidine-2-carbonitrile hydrochloride.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to maintain the integrity of the

compound and the safety of laboratory personnel.

Handling Procedures

¢ Avoid all personal contact, including inhalation.[4]

* Wear appropriate protective clothing, gloves, and eye/face protection.[3][4]

» Use in a well-ventilated area, preferably a chemical fume hood.[4]
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Avoid the formation and spread of dust.[3]

Do not eat, drink, or smoke when handling this product.[4]

Wash hands thoroughly with soap and water after handling.[4]

Contaminated work clothing should be laundered separately before reuse.[4]

Storage Conditions

Proper storage is crucial due to the compound's sensitivity to air and moisture.[1]

Store in a cool, dry, and well-ventilated area.[1][3]

Keep the container tightly closed.[1][3]

Store under an inert gas, such as Argon.[3]

The recommended storage temperature is between 2-8 °C.[3]

Store away from incompatible materials, such as strong oxidizing agents and strong acids.[3]

Keep in the original packaging.[3]

Emergency Procedures: Preparedness and
Response

In the event of an accidental exposure or spill, a swift and informed response is critical.

First Aid Measures

The following table outlines the immediate first aid actions to be taken in case of exposure.
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Exposure Route

First Aid Protocol

Source(s)

Inhalation

Remove the individual to fresh
air and keep them comfortable
for breathing. If not breathing,
provide artificial respiration.
Seek immediate medical

attention.

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove all
contaminated clothing and
wash it before reuse. If skin
irritation persists, seek medical

attention.

Eye Contact

Immediately flush the eyes
with running water for at least
15 minutes. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.
Wash out the mouth with
water. If the person is
conscious, give them half a
litre of water to drink. Seek

immediate medical attention.

Accidental Release Measures

In the case of a spill, the following procedures should be followed to mitigate the hazard and

decontaminate the area.
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Accidental Spill Response Protocol

Spill of Pyrrolidine-2-carbonitrile hydrochloride Occurs

Evacuate non-essential personnel.
Ensure proper ventilation.

'

Don appropriate PPE:
Respirator, gloves, eye protection, lab coat.

l

Contain the spill.
Prevent entry into drains and waterways.

Clean up the spill:
Use dry clean-up procedures to avoid generating dust.
Transfer to a closable, labeled container.

Decontaminate the area:
Wash the spill site with large amounts of water.

Dispose of waste in accordance with local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of Pyrrolidine-2-carbonitrile
hydrochloride.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam.[3]

e Special Hazards: In a fire, this compound may emit toxic fumes of carbon monoxide, carbon
dioxide, nitrogen oxides (NOx), and hydrogen chloride (HCI).[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[3]

Disposal Considerations

All waste materials, including the compound itself and any contaminated materials, must be
disposed of in accordance with local, state, and federal regulations.[7] Transfer the material to
a closable, labeled container for disposal by an appropriate method.[3] Do not discharge into
drains or rivers.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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